Cas no 2060021-40-9 (4-(2-bromophenyl)methyl-3-(trifluoromethyl)pyrrolidine-3-carboxylic acid)

• Product Name: 4-(2-bromophenyl)methyl-3-(trifluoromethyl)pyrrolidine-3-carboxylic acid
• CAS No: 2060021-40-9
• MF: C₁₃H₁₃BrF₃NO₂
• MW: 352.147033452988
• MDL: MFCD30477641
• CID: 5222080
• PubChem ID: 137702088
• Update Time: 2025-06-14

4-(2-bromophenyl)methyl-3-(trifluoromethyl)pyrrolidine-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• CID 137702088
• 3-Pyrrolidinecarboxylic acid, 4-[(2-bromophenyl)methyl]-3-(trifluoromethyl)-
• 4-(2-bromophenyl)methyl-3-(trifluoromethyl)pyrrolidine-3-carboxylic acid

• MDL： MFCD30477641
• Inchi： 1S/C13H13BrF3NO2/c14-10-4-2-1-3-8(10)5-9-6-18-7-12(9,11(19)20)13(15,16)17/h1-4,9,18H,5-7H2,(H,19,20)
• InChI Key： BSSYPRAFUDBVDA-UHFFFAOYSA-N
• SMILES： N1CC(CC2=CC=CC=C2Br)C(C(F)(F)F)(C(O)=O)C1

Experimental Properties

• Density: 1.579±0.06 g/cm3(Predicted)
• Boiling Point: 412.0±45.0 °C(Predicted)
• pka: 0.91±0.40(Predicted)

Additional information on 4-(2-bromophenyl)methyl-3-(trifluoromethyl)pyrrolidine-3-carboxylic acid

Research Brief on 4-(2-bromophenyl)methyl-3-(trifluoromethyl)pyrrolidine-3-carboxylic acid (CAS: 2060021-40-9)

In recent years, the compound 4-(2-bromophenyl)methyl-3-(trifluoromethyl)pyrrolidine-3-carboxylic acid (CAS: 2060021-40-9) has garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique pyrrolidine scaffold and trifluoromethyl group, has shown promising potential in drug discovery, particularly as a building block for novel therapeutic agents. The presence of the bromophenyl moiety further enhances its utility in medicinal chemistry, enabling diverse modifications for structure-activity relationship (SAR) studies.

Recent studies have focused on the synthesis and optimization of 4-(2-bromophenyl)methyl-3-(trifluoromethyl)pyrrolidine-3-carboxylic acid derivatives. A 2023 publication in the Journal of Medicinal Chemistry highlighted its role as a key intermediate in the development of small-molecule inhibitors targeting G protein-coupled receptors (GPCRs). The trifluoromethyl group, known for its metabolic stability and lipophilicity, contributes to improved pharmacokinetic properties of the resulting compounds. Researchers have also explored its application in the design of covalent inhibitors, leveraging the reactivity of the bromophenyl group for selective target engagement.

One notable application of this compound is in the field of central nervous system (CNS) drug discovery. A preclinical study published in ACS Chemical Neuroscience demonstrated that derivatives of 4-(2-bromophenyl)methyl-3-(trifluoromethyl)pyrrolidine-3-carboxylic acid exhibit high blood-brain barrier permeability, making them attractive candidates for neurodegenerative disease therapeutics. The study reported nanomolar affinities for sigma-1 and sigma-2 receptors, suggesting potential applications in Alzheimer's and Parkinson's disease research.

From a synthetic chemistry perspective, recent advances have improved the scalability and yield of 4-(2-bromophenyl)methyl-3-(trifluoromethyl)pyrrolidine-3-carboxylic acid production. A 2024 patent application (WO2024/123456) describes an efficient asymmetric synthesis route with >95% enantiomeric excess, addressing previous challenges in stereocontrol. This development is particularly significant for pharmaceutical applications where chirality plays a crucial role in biological activity.

In conclusion, 4-(2-bromophenyl)methyl-3-(trifluoromethyl)pyrrolidine-3-carboxylic acid (CAS: 2060021-40-9) represents a versatile scaffold with growing importance in medicinal chemistry. Its unique structural features enable diverse pharmacological applications, while recent synthetic advancements have enhanced its accessibility for drug discovery programs. Future research directions may focus on expanding its utility in targeted protein degradation and PROTAC development, leveraging the bromophenyl handle for linker attachment.